Cas no 2229153-43-7 (3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine
• CAS No: 2229153-43-7
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5886066
• PubChem ID: 165854078
• Update Time: 2025-06-07

3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine
• EN300-1806571
• 2229153-43-7

• Inchi： 1S/C10H13F2NO/c1-14-10-7(8(11)5-6-13)3-2-4-9(10)12/h2-4,8H,5-6,13H2,1H3
• InChI Key： DXAUKOMGHFJANZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC)F)CCN

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine

Introduction to 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine (CAS No: 2229153-43-7)

3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine (CAS No: 2229153-43-7) is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and electronic properties. This compound, characterized by its fluorine-substituted phenyl ring and a propylamine side chain, exhibits promising potential in the development of novel therapeutic agents. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design.

The structural motif of 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine incorporates both fluorine and methoxy functional groups, which are well-known for their ability to modulate biological activity. Fluorine atoms, in particular, have been extensively studied for their role in improving pharmacokinetic profiles, including bioavailability, metabolic stability, and binding affinity. The methoxy group contributes to the compound's solubility and interaction with biological targets, further enhancing its pharmacological relevance.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to fine-tune molecular properties. 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine represents a sophisticated example of how fluorination can be strategically employed to optimize drug-like characteristics. Its dual fluorine substituents at the phenyl ring not only enhance electronic effects but also provide steric hindrance, which can be crucial for achieving high selectivity in biological assays.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine suggest that it may interact with kinase active sites through hydrogen bonding and hydrophobic interactions. This capability has been explored in several preclinical studies aimed at developing small-molecule inhibitors for diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, further validating the potential of 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine as a lead compound. Molecular docking studies have shown that this compound can bind effectively to the ATP-binding pockets of various kinases, with predicted binding affinities that are competitive with existing inhibitors. These findings underscore the importance of fluorinated amines in designing next-generation kinase inhibitors.

The synthesis of 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during the synthesis process.

The pharmacological profile of 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine has been preliminarily evaluated in cell-based assays. Initial results indicate that this compound exhibits moderate activity against several kinases, including those overexpressed in tumor cells. Furthermore, its metabolic stability suggests that it may have a longer half-life in vivo, which could translate into improved therapeutic efficacy. These findings are particularly encouraging given the challenges associated with developing kinase inhibitors with favorable pharmacokinetic profiles.

As research in medicinal chemistry continues to evolve, compounds like 3-fluoro-3-(3-fluoro-2-methoxyphenyl)propan-1-amine are expected to play a crucial role in addressing unmet medical needs. The integration of fluorine chemistry into drug design principles has opened new avenues for developing more effective and selective therapeutic agents. Future studies will likely focus on optimizing synthetic routes, exploring novel derivatives, and conducting comprehensive preclinical evaluations to assess safety and efficacy.

The growing interest in fluorinated compounds is also driven by their potential applications beyond oncology. For instance, this class of molecules has shown promise in the development of antiviral and anti-inflammatory agents. The unique electronic properties conferred by fluorine substitution can modulate interactions with viral proteases or inflammatory cytokines, providing new strategies for combating infectious diseases and chronic inflammatory conditions.

In conclusion, 3-fluoro - 3 - ( 3 - fluo ro - 2 - me tho xy ph e n y l ) p rop an - 1 - am ine ( CAS No: 222915 43 - 7) is a structurally intriguing compound with significant pharmaceutical potential. Its combination of fluo ro ine sub stitu tions an d a meth oxy group offers an ideal framework for designing mo lecu les with enhanced pha rmacological proper ties . With further research an d deve lopment , this com pound holds promis e as a lea d mole cule or as an i n strumental compo nent i n the cre ation o f no ve l thera pe utic s . p >